3-Methoxybenzylmagnesium chloride
Overview
Description
3-Methoxybenzylmagnesium chloride is a Grignard reagent with a linear formula of H3COC6H4CH2MgCl . It is typically found as a 0.25M solution in tetrahydrofuran (THF) .
Molecular Structure Analysis
The molecular formula of 3-Methoxybenzylmagnesium chloride is C8H9ClMgO . The InChI Key is ZPCUEMLXJGELGI-UHFFFAOYSA-M . The SMILES string representation is COC1=CC=CC(C[Mg]Cl)=C1 .Physical And Chemical Properties Analysis
3-Methoxybenzylmagnesium chloride is a clear yellow to grey to brown solution . It has a density of 0.904 g/mL at 25 °C . The boiling point is 65 °C . It reacts with water .Scientific Research Applications
Organic Synthesis
3-Methoxybenzylmagnesium chloride: is a Grignard reagent widely used in organic synthesis. It acts as a nucleophile that can add to carbonyl groups, forming alcohols after hydrolysis. This reagent is particularly useful in the synthesis of complex molecules, such as natural products and pharmaceuticals, where precise control over the formation of carbon-carbon bonds is required .
Pharmaceutical Intermediates
In the pharmaceutical industry, 3-Methoxybenzylmagnesium chloride serves as an intermediate in the synthesis of various drugs. It is employed in the preparation of compounds that exhibit biological activity, such as anti-inflammatory agents, antihistamines, and antidepressants. The ability to introduce the 3-methoxybenzyl group into a molecule is crucial for the medicinal chemistry development of new therapeutic agents .
Material Science
This compound is also instrumental in material science, where it can be used to modify the surface properties of materials. For instance, it can be utilized to graft organic layers onto metal oxides, thereby altering the surface hydrophobicity or introducing functional groups that can further react with other species .
Catalysis
3-Methoxybenzylmagnesium chloride: can act as a catalyst or a catalyst precursor in various chemical reactions. Its use in catalysis often involves the formation of organometallic complexes that facilitate transformations such as hydrogenation, polymerization, and C-H activation processes .
Agrochemical Research
In agrochemical research, this Grignard reagent can be used to synthesize compounds that serve as precursors to pesticides and herbicides. The introduction of the 3-methoxybenzyl group into these molecules can enhance their activity and selectivity against specific pests or weeds .
Analytical Chemistry
In analytical chemistry, 3-Methoxybenzylmagnesium chloride can be used as a standard or a reagent in various spectroscopic and chromatographic methods. It helps in the quantification and identification of compounds, especially in complex mixtures where precise analytical techniques are required .
Environmental Science
This compound finds applications in environmental science, particularly in the study of organic pollutants. It can be used to synthesize tracer compounds that mimic the behavior of pollutants, aiding in the understanding of their environmental fate and transport .
Nanotechnology
Lastly, in the field of nanotechnology, 3-Methoxybenzylmagnesium chloride can be employed to synthesize organic-inorganic hybrid materials. These materials have potential applications in electronics, photonics, and as sensors due to their unique electrical and optical properties .
Safety and Hazards
Mechanism of Action
Target of Action
As a grignard reagent, it is known to be highly reactive and can interact with a variety of molecular targets, particularly those containing polar bonds .
Mode of Action
3-Methoxybenzylmagnesium chloride, like other Grignard reagents, is known for its strong nucleophilic character. It can participate in nucleophilic addition reactions, where it donates electrons to electrophilic carbon atoms, such as those found in carbonyl groups . This results in the formation of new carbon-carbon bonds, which is a fundamental step in many organic synthesis reactions .
Biochemical Pathways
Given its reactivity, it is likely involved in various synthetic pathways in organic chemistry, particularly in the formation of complex organic molecules .
Result of Action
The molecular and cellular effects of 3-Methoxybenzylmagnesium chloride are largely dependent on the specific reaction conditions and the other reactants present. In general, its action results in the formation of new carbon-carbon bonds, enabling the synthesis of complex organic molecules .
properties
IUPAC Name |
magnesium;1-methanidyl-3-methoxybenzene;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9O.ClH.Mg/c1-7-4-3-5-8(6-7)9-2;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKRZJHINSOKNDI-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)[CH2-].[Mg+2].[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClMgO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxybenzylmagnesium chloride | |
CAS RN |
26905-40-8 |
Source
|
| Record name | 3-METHOXYBENZYLMAGNESIUM CHLORIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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